BENGHE Foundational & Exploratory

Check Availability & Pricing

(4-((Furan-2-ylmethoxy)methyl)phenyl)boronic
acid safety data sheet

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest |

(4-((Furan-2-
Compound Name: ylmethoxy)methyl)phenyl)boronic
acid

Cat. No.: B572919

\ J

An In-depth Technical Guide on the Safety of (4-((Furan-2-ylmethoxy)methyl)phenyl)boronic
acid

Disclaimer: No specific Safety Data Sheet (SDS) for (4-((Furan-2-
ylmethoxy)methyl)phenyl)boronic acid (CAS No. 1256358-66-3) was publicly available at
the time of this writing. The following information is synthesized from the safety data of
structurally related compounds, including various phenylboronic acids and furan derivatives.
This guide is intended for informational purposes for researchers, scientists, and drug
development professionals and should be supplemented with in-house risk assessments and,
where possible, experimental data.

Chemical Identification and Physical Properties

(4-((Furan-2-yImethoxy)methyl)phenyl)boronic acid is an organic compound containing a
phenylboronic acid moiety and a furan ring. Boronic acids are widely used in organic synthesis,
particularly in Suzuki-Miyaura cross-coupling reactions. The furan group is a common
heterocyclic compound present in many natural and synthetic bioactive molecules.

Table 1: Physical and Chemical Properties
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Property

Value

Source

Chemical Name

(4-((Furan-2-
ylmethoxy)methyl)phenyl)boro

nic acid
CAS Number 1256358-66-3 [1][2]
Molecular Formula C12H13BO4 [2]
Molecular Weight 232.04 g/mol [2]

] ] ] ) Analogy to similar boronic
Appearance Likely a white to off-white solid )
acids
Not available. Related
) ) compounds like 4-

Melting Point ) ) [3]

methoxyphenylboronic acid

melt at 204-206 °C.

Not available. Phenylboronic

acids generally have limited
Solubility solubility in water and are General chemical knowledge

soluble in many organic

solvents.

Hazard Identification and Classification

Based on the hazard classifications of similar boronic acid derivatives, (4-((Furan-2-

ylmethoxy)methyl)phenyl)boronic acid is anticipated to present the following hazards.

Table 2: Synthesized Hazard Identification
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Hazard Class

GHS Hazard Statements (Anticipated)

Acute Toxicity, Oral

H302: Harmful if swallowed.

Skin Corrosion/Irritation

H315: Causes skin irritation.

Serious Eye Damage/Irritation

H319: Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure)

H335: May cause respiratory irritation.

Reproductive Toxicity

H360FD: May damage fertility. May damage the
unborn child (based on boric acid).[4][5][6]

Table 3: Synthesized Precautionary Statements
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Category

GHS Precautionary Statements
(Anticipated)

Prevention

P202: Do not handle until all safety precautions
have been read and understood.[4][6] P261:
Avoid breathing
dust/fume/gas/mist/vapors/spray.[4][7] P264:
Wash skin thoroughly after handling. P270: Do
not eat, drink or smoke when using this product.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[4][5][6]
[718]

Response

P301 + P312: IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell. P302 +
P352: IF ON SKIN: Wash with plenty of soap
and water.[7] P304 + P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing.[4] P305 + P351 +
P338: IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[7]
P308 + P313: IF exposed or concerned: Get

medical advice/attention.[5][6]

Storage

P405: Store locked up.[4][6][8]

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.[4]

Emergency Procedures

Table 4: First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing.[7] If

symptoms persist, seek medical attention.

Skin Contact

Wash off immediately with plenty of soap and
water while removing all contaminated clothing
and shoes.[7] If skin irritation persists, call a

physician.[9]

Eye Contact

Rinse cautiously with water for several minutes.
[7] Remove contact lenses, if present and easy

to do. Continue rinsing.[7] Get medical attention.

Ingestion

Clean mouth with water and drink afterwards
plenty of water.[9] Do NOT induce vomiting. Call
a POISON CENTER or doctor/physician if you

feel unwell.

Table 5: Fire-Fighting Measures

Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Thermal decomposition can lead to the release
of irritating gases and vapors, including carbon

oxides and boron oxides.

Protective Equipment

As in any fire, wear a self-contained breathing
apparatus pressure-demand, MSHA/NIOSH
(approved or equivalent), and full protective

gear.

Table 6: Accidental Release Measures
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Aspect

Recommendation

Personal Precautions

Use personal protective equipment as required.
[9] Ensure adequate ventilation. Avoid dust
formation. Do not get in eyes, on skin, or on
clothing.[9]

Environmental Precautions

Should not be released into the environment.[9]

Do not let product enter drains.

Methods for Cleaning Up

Sweep up and shovel into suitable containers

for disposal.[9] Avoid generating dust.

Handling, Storage, and Personal Protection

Table 7: Handling and Storage

Aspect

Recommendation

Safe Handling

Wear personal protective equipment/face
protection.[9] Use only in a well-ventilated area.
Avoid contact with skin, eyes, and clothing.
Avoid ingestion and inhalation.[9] Avoid dust

formation.

Storage

Keep the container tightly closed in a dry and
well-ventilated place.[9] Some boronic acids are
air or light-sensitive; storage under an inert

atmosphere may be required.[9] Store locked
up.[6]

Incompatible Materials

Strong oxidizing agents, strong acids, strong

bases.[9]

Table 8: Exposure Controls and Personal Protection
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Control Recommendation

Ensure that eyewash stations and safety
Engineering Controls showers are close to the workstation location.[9]

Use in a chemical fume hood.

) Wear safety glasses with side-shields or
Eye/Face Protection )
goggles (conforming to EN166).

Wear protective gloves (e.g., nitrile rubber).
Skin Protection Wear appropriate protective clothing to prevent

skin exposure.

If dust is generated, use a NIOSH/MSHA-

Respiratory Protection ]
approved respirator.

Handle in accordance with good industrial
Hygiene Measures hygiene and safety practice. Wash hands before

breaks and at the end of the workday.

Experimental Protocols

Given the anticipated skin and eye irritation hazards, standardized tests are necessary to
definitively determine the safety profile of this compound. Below is a generalized protocol for an
in vitro skin irritation test based on the OECD Test Guideline 439.

Experimental Protocol: In Vitro Skin Irritation - Reconstructed Human Epidermis (RhE) Test

1. Principle: This test method is based on a reconstructed human epidermis (RhE) model,
which mimics the upper layers of human skin.[10] A chemical's potential to cause skin irritation
Is assessed by its ability to reduce the viability of the RhE tissue.[11] Cell viability is measured
by the enzymatic conversion of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) to a blue formazan salt, which is quantified spectrophotometrically.[11]

2. Materials:
o Commercially available Reconstructed Human Epidermis (RhE) tissue models.

¢ Assay medium (provided by the RhE model manufacturer).
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Test chemical: (4-((Furan-2-ylmethoxy)methyl)phenyl)boronic acid.
Negative Control: Phosphate-buffered saline (PBS) or sterile water.
Positive Control: 5% aqueous solution of Sodium Dodecyl Sulfate (SDS).
MTT solution (1 mg/mL in assay medium).
Isopropanol or other formazan extraction solvent.
96-well plate and plate reader (570 nm).

. Methodology:

Tissue Preparation: Upon receipt, place the RhE tissue inserts into 6- or 24-well plates
containing pre-warmed assay medium. Equilibrate the tissues in a humidified incubator
(37°C, 5% CO2) for at least 1 hour.

Application of Test Chemical:

o For solid chemicals, apply 25 mg directly onto the surface of the epidermis in triplicate.
Moisten with 30 uL of sterile water to ensure good contact.

o Apply the negative and positive controls to separate triplicate tissues.
Exposure: Incubate the treated tissues for 60 minutes at 37°C, 5% CO2.

Rinsing: After the exposure period, thoroughly rinse the tissues with PBS to remove all
residual test chemical.

Post-Incubation: Transfer the rinsed tissues to new wells with fresh, pre-warmed assay
medium and incubate for 42 hours.

MTT Assay:

o After the 42-hour post-incubation, transfer the tissues to a new plate containing MTT
solution.
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o Incubate for 3 hours at 37°C, 5% CO2. During this time, viable cells will convert the yellow
MTT to a blue formazan precipitate.

e Formazan Extraction:

o Carefully remove the tissues from the MTT solution and place them in tubes or a 96-well
plate.

o Add isopropanol to each tissue to extract the formazan.

o Shake for at least 2 hours at room temperature, protected from light, to ensure complete
extraction.

e Quantification: Transfer the colored extract to a 96-well plate and measure the optical density
(OD) at 570 nm.

4. Data Analysis and Interpretation:

» Calculate the percentage viability for each tissue by comparing its OD to the mean OD of the
negative control tissues (% Viability = [OD_test / OD_negative_control] x 100).

o Classification:

o If the mean tissue viability is < 50%, the chemical is classified as an irritant (UN GHS
Category 2).[11]

o If the mean tissue viability is > 50%, the chemical is classified as a non-irritant.[11]

Visualizations

The following diagrams illustrate key logical workflows relevant to the safety assessment of a
chemical compound.
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Caption: Chemical Safety Assessment Workflow.
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Caption: Standard Sections of a Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. carlroth.com [carlroth.com]

e 7. fishersci.co.uk [fishersci.co.uk]

» 8. rcilabscan.com [rcilabscan.com]

9. fishersci.com [fishersci.com]

e 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 11. x-cellr8.com [x-cellr8.com]

« To cite this document: BenchChem. [(4-((Furan-2-ylmethoxy)methyl)phenyl)boronic acid
safety data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b572919#4-furan-2-ylmethoxy-methyl-phenyl-boronic-
acid-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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